Cas no 2201178-54-1 (2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine)

• Product Name: 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine
• CAS No: 2201178-54-1
• MF: C₁₉H₂₄N₄O
• MW: 324.420063972473
• CID: 5461996
• PubChem ID: 126873077
• Update Time: 2025-05-20

2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2201178-54-1
• F6597-0903
• 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine

• Inchi： 1S/C19H24N4O/c1-14-4-3-9-20-19(14)24-12-15-7-10-23(11-8-15)18-16-5-2-6-17(16)21-13-22-18/h3-4,9,13,15H,2,5-8,10-12H2,1H3
• InChI Key： YFFYHCPUSIJKJD-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CN=1)CC1CCN(C2C3=C(CCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 324.19501140g/mol
• Monoisotopic Mass: 324.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.1Ų

Additional information on 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine

Research Briefing on 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine (CAS: 2201178-54-1)

In recent years, the compound 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine (CAS: 2201178-54-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopenta[d]pyrimidine and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for scaling up production for clinical trials. The compound's structure has been confirmed using advanced spectroscopic methods, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways implicated in cancer cell proliferation and inflammation. In vitro assays demonstrate its high affinity for target kinases, with IC50 values in the nanomolar range. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its kinase targets, highlighting the importance of the cyclopenta[d]pyrimidine moiety in stabilizing these interactions.

Preclinical evaluations of 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine have shown encouraging results. In murine models of colorectal cancer, the compound significantly reduced tumor growth and metastasis, with minimal off-target effects. Additionally, pharmacokinetic studies indicate favorable bioavailability and half-life, suggesting its potential for oral administration in clinical settings. These findings position the compound as a promising candidate for further development.

Despite these advancements, challenges remain in translating this research into clinical applications. Issues such as drug resistance, potential toxicity, and formulation stability need to be addressed in subsequent studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, 2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyridine represents a novel and potent therapeutic agent with broad applicability in oncology and beyond. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for human use. This briefing underscores the importance of continued investment in chemical biology and drug discovery to bring innovative treatments to patients in need.